Cas no 392301-24-5 (N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide)

• Product Name: N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide
• CAS No: 392301-24-5
• MF: C₁₄H₁₂F₃N₃OS₂
• MW: 359.389790534973
• CID: 5947547
• PubChem ID: 4577275
• Update Time: 2025-05-26

N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[5-[[[4-(trifluoromethyl)phenyl]methyl]thio]-1,3,4-thiadiazol-2-yl]-
• N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)cyclopropanecarboxamide
• 392301-24-5
• N-[5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide
• AKOS024577291
• F0417-1723
• N-[5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]cyclopropanecarboxamide

• Inchi： 1S/C14H12F3N3OS2/c15-14(16,17)10-5-1-8(2-6-10)7-22-13-20-19-12(23-13)18-11(21)9-3-4-9/h1-2,5-6,9H,3-4,7H2,(H,18,19,21)
• InChI Key： ORHPVXSYWCJMRV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCC3=CC=C(C(F)(F)F)C=C3)S2)=O)CC1

Computed Properties

• Exact Mass: 359.03738885g/mol
• Monoisotopic Mass: 359.03738885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 8.97±0.50(Predicted)

Additional information on N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide

Comprehensive Overview of N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide (CAS No. 392301-24-5)

N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide, identified by its CAS No. 392301-24-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a cyclopropanecarboxamide moiety with a 1,3,4-thiadiazole ring and a trifluoromethylphenylmethyl sulfanyl group. Such a configuration imparts distinct chemical properties, making it a subject of interest for drug discovery and material science applications.

The compound's trifluoromethyl group is particularly noteworthy, as it enhances metabolic stability and lipophilicity—key traits for bioactive molecules. Researchers have explored its potential in modulating enzyme activity or receptor binding, aligning with current trends in targeted therapy and precision medicine. Given the rising demand for small-molecule inhibitors in oncology and immunology, 392301-24-5 has been investigated for its ability to interfere with specific signaling pathways.

In agrochemical contexts, the 1,3,4-thiadiazole scaffold is known for its herbicidal and fungicidal properties. This has led to studies on whether N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide could serve as a template for developing next-generation crop protection agents. With sustainability being a hot topic, innovations in low-environmental-impact pesticides are highly sought after, positioning this compound as a candidate for green chemistry initiatives.

Synthetic accessibility is another area of focus. The compound's cyclopropane ring introduces steric constraints that can be leveraged to achieve stereoselective reactions—a priority in modern asymmetric synthesis. Laboratories are optimizing protocols to produce 392301-24-5 efficiently, addressing challenges like yield improvement and purification. These efforts resonate with the broader push for cost-effective chemical manufacturing.

From a commercial standpoint, suppliers of CAS No. 392301-24-5 highlight its high purity (>98%) and compatibility with high-throughput screening platforms. This aligns with the pharmaceutical industry's reliance on compound libraries for hit identification. Additionally, its stability under ambient conditions makes it a practical choice for logistics and storage, reducing supply chain complexities.

Ongoing research is also probing the compound's structure-activity relationships (SAR) to refine its biological profile. Computational tools like molecular docking and QSAR modeling are being employed to predict interactions with biological targets, a strategy that accelerates lead optimization. Such approaches are central to today's AI-driven drug discovery paradigms, which prioritize data-driven decision-making.

In summary, N-5-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylcyclopropanecarboxamide exemplifies the intersection of innovative chemistry and applied science. Its multifaceted applications—from drug development to sustainable agriculture—underscore its relevance in addressing contemporary challenges. As scientific inquiry evolves, this compound is poised to remain a focal point for interdisciplinary exploration.